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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl decanoate

Cat. No.: B1143540 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the disposal of 2,3-
Dihydroxypropyl decanoate (also known as Monodecanoin), ensuring compliance with safety

regulations and best practices.

1. Hazard Identification and Safety Precautions

2,3-Dihydroxypropyl decanoate should be handled as a hazardous substance.[1] Key hazard

statements associated with this chemical include:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Before handling, it is imperative to review the complete Safety Data Sheet (SDS) for the

specific product in use.[1] Always wear appropriate personal protective equipment (PPE),

including gloves, eye protection, and a lab coat.[3] Work should be conducted in a well-

ventilated area.

2. Quantitative Data Summary
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While detailed toxicological data is not widely available, the following table summarizes the key

hazard classifications for 2,3-Dihydroxypropyl decanoate.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

3. Disposal Protocol

The primary directive for the disposal of 2,3-Dihydroxypropyl decanoate is to use an

approved waste disposal plant. Do not allow the product to enter drains or waterways.

Experimental Protocol for Disposal:

Segregation: Isolate waste 2,3-Dihydroxypropyl decanoate from other chemical waste

streams to avoid incompatible mixtures.

Containerization:

Place solid waste directly into a clearly labeled, sealable, and chemically compatible waste

container.

For solutions, use a labeled, leak-proof container. If the solvent is volatile, ensure the

container is properly vented or stored in a fume hood.

Labeling: Clearly label the waste container with "Waste: 2,3-Dihydroxypropyl decanoate"

and include any solvents used. Affix appropriate hazard symbols (e.g., irritant).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.
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Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for pickup and proper

disposal.

4. Spill Management

In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

For solid spills, carefully sweep or vacuum the material and place it into a suitable disposal

container. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Clean the spill area thoroughly with soap and water.

Report the spill to your laboratory supervisor and EHS department.

5. Logical Workflow for Disposal
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Start: Unused or Waste
2,3-Dihydroxypropyl Decanoate

Is the material in its original, unopened container?

Consult EHS for potential redistribution or return to supplier.

Yes

Prepare for Disposal

No

Wear appropriate PPE:
- Safety glasses

- Lab coat
- Gloves

Segregate waste from other chemicals.

Is the waste solid or liquid?

Place in a labeled, sealed container for solid waste.

Solid

Place in a labeled, sealed, leak-proof container for liquid waste.

Liquid

Store container in a designated hazardous waste accumulation area.

Contact EHS or licensed waste contractor for disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2,3-Dihydroxypropyl decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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